Cas no 1443288-94-5 (5-Chloro-2-methyl-6-pyrrolidin-1-yl-nicotinic acid)

• Product Name: 5-Chloro-2-methyl-6-pyrrolidin-1-yl-nicotinic acid
• CAS No: 1443288-94-5
• MF: C₁₁H₁₃ClN₂O₂
• MW: 240.686121702194
• CID: 5180088
• Update Time: 2025-10-29

5-Chloro-2-methyl-6-pyrrolidin-1-yl-nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-methyl-6-pyrrolidin-1-yl-nicotinic acid

• Inchi： 1S/C11H13ClN2O2/c1-7-8(11(15)16)6-9(12)10(13-7)14-4-2-3-5-14/h6H,2-5H2,1H3,(H,15,16)
• InChI Key： IJDKFBIEEITMCW-UHFFFAOYSA-N
• SMILES： C1(C)=NC(N2CCCC2)=C(Cl)C=C1C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 5-Chloro-2-methyl-6-pyrrolidin-1-yl-nicotinic acid

5-Chloro-2-methyl-6-pyrrolidin-1-yl-nicotinic acid (CAS No. 1443288-94-5): A Comprehensive Overview

The compound5-Chloro-2-methyl-6-pyrrolidin-1-yl-nicotinic acid, identified by the CAS number1443288-94-5, is a structurally complex organic molecule with significant potential in various fields, particularly in pharmaceutical research. This compound belongs to the class of nicotinic acids, which are known for their role in biological systems, including their involvement in energy metabolism and cellular signaling. The inclusion of a pyrrolidine ring and chlorine substituent introduces unique chemical properties that make this compound a subject of interest for researchers exploring its pharmacological applications.

Thechemical structure of 5-Chloro-2-methyl-6-pyrrolidin-1-yl-nicotinic acid is characterized by a pyridine ring system with substituents at positions 2, 5, and 6. At position 2, there is a methyl group, while position 5 bears a chlorine atom. The most notable feature is the pyrrolidine ring attached at position 6 via a methylene group. This arrangement not only influences the compound's physical properties but also plays a critical role in its biological activity. The pyrrolidine ring, being a five-membered amine-containing ring, contributes to the molecule's ability to interact with biological targets such as receptors and enzymes.

Recent studies have highlighted the potential ofnicotinic acid derivatives as modulators of various cellular pathways. For instance, research has shown that certain nicotinic acid derivatives can influence inflammation and oxidative stress pathways, making them promising candidates for treating conditions such as neurodegenerative diseases and cardiovascular disorders. The presence of the pyrrolidine group in this compound may enhance its bioavailability and stability, which are crucial factors for drug development.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The synthesis typically begins with the preparation of the nicotinic acid scaffold, followed by the introduction of substituents at specific positions. The attachment of the pyrrolidine ring requires careful optimization to ensure high yields and purity. Researchers have explored various catalysts and reaction conditions to improve the efficiency of these steps, reflecting the growing interest in this compound.

The pharmacological profile of5-Chloro-2-methyl-6-pyrrolidin-1-yl-nicotinic acid has been studied extensively in vitro and in vivo models. Preclinical studies have demonstrated its ability to modulate key signaling pathways involved in inflammation and cell proliferation. For example, studies using human cell lines have shown that this compound can inhibit pro-inflammatory cytokine production, suggesting its potential anti-inflammatory properties. Additionally, research has indicated that it may possess antioxidant activity, which could be beneficial in treating conditions associated with oxidative stress.

One area where this compound has shown particular promise is in the treatment of neurological disorders. Recent research has explored its effects on neuronal cells under conditions mimicking neurodegenerative diseases such as Alzheimer's disease. Findings suggest that it may protect neurons from oxidative damage and promote neurogenesis, although further studies are needed to confirm these effects in animal models.

In terms of application prospects,5-Chloro-2-methyl-6-pyrrolidin-1-yl-nicotinic acid holds potential as a lead compound for drug development targeting inflammatory and neurodegenerative diseases. Its unique chemical structure provides a foundation for further modification and optimization to enhance its therapeutic efficacy and reduce potential side effects. Researchers are also exploring its combination with other compounds to create synergistic effects that could improve treatment outcomes.

The continued exploration of this compound's properties is expected to yield valuable insights into its mechanism of action and therapeutic potential. As research progresses, it is anticipated that this compound will play an increasingly important role in advancing our understanding of nicotinic acid derivatives' role in human health and disease.